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Compound of Interest

Methyl 7-aminoheptanoate
Compound Name:
hydrochloride

Cat. No.: B142789

Part 1: Pre-Operational Risk Assessment and
Chemical Profile

Before any laboratory work commences, a thorough understanding of the substance's intrinsic
properties and hazards is paramount. This initial phase of risk assessment is non-negotiable
and forms the foundation of safe laboratory practice.

Core Chemical Identity

Methyl 7-aminoheptanoate hydrochloride is primarily used as a PROTAC linker in the
synthesis of proteolysis-targeting chimeras and as a building block in various organic synthesis
applications.[1] Its fundamental identity is summarized below.

Identifier Value Source(s)
CAS Number 17994-94-4 [21[31[4]
Molecular Formula CsH1sCINO2 [31[4]
Molecular Weight 195.69 g/mol [31[4]

7-Aminoheptanoic acid methyl
Common Synonyms ester hydrochloride; Methyl 7- [4]15]
aminoheptanoate HCI
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Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) provides a universal framework for hazard

communication. For this compound, the classification indicates moderate acute hazards that

demand specific, targeted protective measures. The signal word for this chemical is "Warning".

[2][6]

GHS Classification Hazard Statement

Description & Rationale

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed

Ingestion of this substance can
lead to adverse health effects.
This classification mandates
strict prohibition of eating,
drinking, or smoking in the

laboratory.[2]

Skin Corrosion/Irritation
H315: Causes skin irritation
(Category 2)

Direct contact can cause
inflammation, redness, or
itching. The hydrochloride salt
can be acidic, contributing to
its irritant properties.[2][5]

Eye Damage/Irritation H319: Causes serious eye

(Category 2A) irritation

The compound can cause
significant, but reversible, eye
irritation upon contact. This is a
critical risk during weighing
and transfer operations where
dusts or aerosols may be

generated.[2]

STOT, Single Exposure H335: May cause respiratory
(Category 3) irritation

Inhalation of dusts can irritate
the nose, throat, and lungs,
leading to coughing and

shortness of breath.[2]

The following diagram illustrates the logical workflow for interpreting these GHS classifications

before beginning an experiment.
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Pre-Work Hazard Assessment

Locate & Review SDS for
Methyl 7-aminoheptanoate HCI

Step 1: Visual Cue

Identify GHS Pictogram:
GHSO07 (Exclamation Mark)

Step 2} Understand Specific Risks

Analyze Hazard (H) Statements
(H302, H315, H319, H335)

Step 3: Actionable Prevention

Implement Precautionary (P) Statements
(P261, P280, etc.)

Step 4: Final Safety Setup

Define Required Engineering Controls
& Personal Protective Equipment (PPE)
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(H319: Serious Eye IrritatiorD

Wear ANSI-approved safety

goggles with side-shields.

Wear protective gloves
(e.g., Nitrile).

PPE Selection Logic

Hazard Identified

(H315: Skin IrritatiorD (HSSS: Respiratory IrritatiorD

(HSOZ: Harmful if Swallowed)

\

Use suitable respirator if
dusts are generated outside
of a fume hood.

Wear impervious clothing
(lab coat).

Do not eat, drink, or smoke.

Wash hands thoroughly after handling.
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Spill Response Workflow
Assess Spill
(Size & Location)
solate
Restrict Access
to Area

rotect

Don Appropriate PPE
(Gloves, Goggles, Respirator)

ontain

Gently Cover with Inert
Absorbent Material
(e.g., Vermiculite, Sand)

ollect

Carefully Sweep or Scoop
into a Labeled Waste Container

lean

Decontaminate Spill Area
with Soap and Water

ispose

Dispose of Waste According
to Local Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b142789?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-W004807/Methyl-7-aminoheptanoate-hydrochloride-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W004807/Methyl-7-aminoheptanoate-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W004807/Methyl-7-aminoheptanoate-hydrochloride-COA-48446-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-7-aminoheptanoate-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-7-aminoheptanoate-hydrochloride
https://www.echemi.com/sds/methyl-7-aminoheptanoate-pd180628102586.html
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d680339?context=bbe
https://www.benchchem.com/product/b142789#methyl-7-aminoheptanoate-hydrochloride-safety-data-sheet-sds
https://www.benchchem.com/product/b142789#methyl-7-aminoheptanoate-hydrochloride-safety-data-sheet-sds
https://www.benchchem.com/product/b142789#methyl-7-aminoheptanoate-hydrochloride-safety-data-sheet-sds
https://www.benchchem.com/product/b142789#methyl-7-aminoheptanoate-hydrochloride-safety-data-sheet-sds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142789?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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